Cas no 1260741-40-9 (3-Bromo-2-fluoro-5-methylbenzonitrile)
1260741-40-9 structure
Product Name:3-Bromo-2-fluoro-5-methylbenzonitrile
CAS No:1260741-40-9
MF:C8H5BrFN
MW:214.03440451622
MDL:MFCD12756720
CID:4565497
PubChem ID:117304878
Update Time:2024-11-02
3-Bromo-2-fluoro-5-methylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-2-fluoro-5-methylbenzonitrile
- 3-Bromo-2-fluoro-5-methyl-benzonitrile
- Z2692095183
- EN300-314687
- Z1269125057
- DS-014108
- SCHEMBL17185578
- AKOS026671776
- 1260741-40-9
- MFCD12756720
- CS-0193471
- 3-Bromo-2-fluoro-5-methylbenzonitrile
-
- MDL： MFCD12756720
- Inchi： 1S/C8H5BrFN/c1-5-2-6(4-11)8(10)7(9)3-5/h2-3H,1H3
- InChI Key： KPGJEXZQSFSJNZ-UHFFFAOYSA-N
- SMILES： BrC1C(=C(C#N)C=C(C)C=1)F
Computed Properties
- Exact Mass: 212.95894g/mol
- Monoisotopic Mass: 212.95894g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 23.8
3-Bromo-2-fluoro-5-methylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010008542-250mg |
3-Bromo-2-fluoro-5-methylbenzonitrile |
1260741-40-9 | 97% | 250mg |
$489.60 | 2023-09-03 | |
| Alichem | A010008542-500mg |
3-Bromo-2-fluoro-5-methylbenzonitrile |
1260741-40-9 | 97% | 500mg |
$839.45 | 2023-09-03 | |
| Alichem | A010008542-1g |
3-Bromo-2-fluoro-5-methylbenzonitrile |
1260741-40-9 | 97% | 1g |
$1475.10 | 2023-09-03 | |
| abcr | AB518095-500 mg |
3-Bromo-2-fluoro-5-methylbenzonitrile |
1260741-40-9 | 500MG |
€565.00 | 2022-07-29 | ||
| abcr | AB518095-1 g |
3-Bromo-2-fluoro-5-methylbenzonitrile |
1260741-40-9 | 1g |
€770.80 | 2022-07-29 | ||
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTYC0212-1G |
3-bromo-2-fluoro-5-methylbenzonitrile |
1260741-40-9 | 95% | 1g |
￥ 290.00 | 2023-04-05 | |
| Enamine | EN300-314687-0.05g |
3-bromo-2-fluoro-5-methylbenzonitrile |
1260741-40-9 | 95% | 0.05g |
$151.0 | 2023-09-05 | |
| Enamine | EN300-314687-0.1g |
3-bromo-2-fluoro-5-methylbenzonitrile |
1260741-40-9 | 95% | 0.1g |
$225.0 | 2023-09-05 | |
| Enamine | EN300-314687-0.25g |
3-bromo-2-fluoro-5-methylbenzonitrile |
1260741-40-9 | 95% | 0.25g |
$321.0 | 2023-09-05 | |
| Enamine | EN300-314687-0.5g |
3-bromo-2-fluoro-5-methylbenzonitrile |
1260741-40-9 | 95% | 0.5g |
$506.0 | 2023-09-05 |
3-Bromo-2-fluoro-5-methylbenzonitrile Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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